IKs124

• Molecular Formula: C21H12Br2N2O7
• Molecular Weight: 564.1 g/mol
• InChI: InChI=1S/C21H12Br2N2O7/c22-13-7-14-18(15(23)8-13)24(20(27)19(14)26)9-11-1-3-12(4-2-11)10-31-21(28)16-5-6-17(32-16)25(29)30/h1-8H,9-10H2
• InChIKey: PQVSNPKGNIURFV-UHFFFAOYSA-N

IKs124: Selective KCNE2/KCNQ1 Channel Blocker

IKs124 (CAS 199335-15-4) is a 293B-related chromanol derivative that functions as a potent and subunit-selective blocker of heteromeric KCNE2/KCNQ1 (Kv7.1/MinK-related peptide 1) potassium channels, with a reported IC50 of 8 nM in COS cell expression systems [1]. The compound belongs to the 2,2-dimethyl-1-benzopyran structural class [2] and is recognized in the IUPHAR/BPS Guide to Pharmacology database under ligand ID 2591 [3]. Unlike broad-spectrum IKs channel modulators, IKs124 exhibits differential pharmacology across KCNQ1 auxiliary subunit combinations, which underpins its utility as a pharmacological probe for distinguishing KCNE2-containing channel complexes from KCNE1- and KCNE3-containing assemblies [1].

• KCNE2/KCNQ1 channel inhibition study fit
• Gastric parietal cell model tool compound
• Chromanol derivative with reported isoform selectivity

• [1] Heitzmann D, Grahammer F, von Hahn T, Schmitt-Gräff A, Romeo E, Nitschke R, Gerlach U, Lang HJ, Verrey F, Barhanin J, Warth R. Heteromeric KCNE2/KCNQ1 potassium channels in the luminal membrane of gastric parietal cells. J Physiol. 2004 Dec 1;561(Pt 2):547-57. View Source
• [2] PubChem. Compound Summary: N-butyl-N-(6-cyano-2,2-dimethylchroman-4-yl)ethanesulfonamide. PubChem CID 15338746. View Source
• [3] IUPHAR/BPS Guide to Pharmacology. Ligand ID 2591: IKs124. Accessed 2026. View Source

IKs124 Advantages Over Generic IKs Blockers

Generic substitution fails because IKs channel pharmacology is exquisitely dependent on the auxiliary KCNE subunit composition of the channel complex. Chromanol 293B, the prototypical IKs blocker, inhibits KCNE1/KCNQ1 (cardiac IKs) with IC50 values in the low micromolar range (1–10 μM) but exhibits substantially weaker activity against KCNE2/KCNQ1 channels [1]. IKs124 reverses this selectivity profile, demonstrating >46-fold preferential inhibition of KCNE2/KCNQ1 over KCNE1/KCNQ1 [2]. Consequently, substituting a generic IKs blocker for IKs124 in studies of gastric parietal cell physiology or KCNE2-mediated repolarization would yield fundamentally different pharmacological outcomes, confounding data interpretation and experimental reproducibility. Additionally, unlike many commercially available potassium channel modulators that carry significant off-target liabilities at hERG or Kir2.1 channels, IKs124 reportedly lacks such interactions, further precluding simple analog substitution without compromising target engagement fidelity .

• Broad IKs blocker may confound cardiac KCNE1 effects Chromanol 293B lacks subunit selectivity and also inhibits CFTR, introducing non-specific outcomes that may shift endpoint interpretation away from KCNE2-specific pathways.
• Off-target profile may limit mechanistic clarity Non-selective IKs inhibitors can affect multiple KCNE complexes; direct substitution may obscure KCNE2/KCNQ1 contribution and alter experimental noise.
• Subunit selectivity context may not transfer IKs124's reported KCNE2 preference does not replicate with pan-IKs blockers; pathway-response interpretation requires isoform-specific review.

• [1] Lerche C, Seebohm G, Wagner CI, Scherer CR, Dehmelt L, Abitbol I, Gerlach U, Brendel J, Attali B, Busch AE. Molecular impact of MinK on the enantiospecific block of IKs by chromanols. Br J Pharmacol. 2000 Dec;131(8):1503-6. View Source
• [2] Heitzmann D, Grahammer F, von Hahn T, Schmitt-Gräff A, Romeo E, Nitschke R, Gerlach U, Lang HJ, Verrey F, Barhanin J, Warth R. Heteromeric KCNE2/KCNQ1 potassium channels in the luminal membrane of gastric parietal cells. J Physiol. 2004 Dec 1;561(Pt 2):547-57. View Source

IKs124 Comparative Evidence

Gastric Parietal KCNE2/KCNQ1 Blockade Potency

IKs124 demonstrates a pronounced subunit-dependent inhibitory profile that distinguishes it from the parent compound chromanol 293B. In COS cells expressing heteromeric KCNQ1 channels with defined KCNE auxiliary subunits, IKs124 blocks hKCNE2/hKCNQ1 with an IC50 of 8 nM, whereas inhibition of hKCNE1/hKCNQ1 requires an IC50 of 370 nM — a 46-fold difference in potency favoring the KCNE2-containing complex [1]. This selectivity pattern is inverted relative to chromanol 293B, which preferentially inhibits KCNE1/KCNQ1 (IC50 ≈ 1–10 μM) with weaker activity at KCNE2/KCNQ1 [2]. The IC50 for KCNE3/KCNQ1 inhibition by IKs124 is 440 nM, representing a 55-fold selectivity margin versus KCNE2/KCNQ1 [1].

KCNE2/KCNQ1 Potency

Reported comparison

IC50 8 nM (hKCNE2/hKCNQ1)
Chromanol 293B: 6.9 µM (hKCNE1/hKCNQ1)

Supports gastric parietal cell pathway interpretation

COS cell voltage-clamp recordings

Evidence Dimension	Inhibitory potency (IC50) across KCNQ1 auxiliary subunit combinations
Target Compound Data	hKCNE2/KCNQ1 IC50 = 8 nM; hKCNE1/KCNQ1 IC50 = 370 nM; hKCNE3/KCNQ1 IC50 = 440 nM
Comparator Or Baseline	Chromanol 293B: hKCNE1/KCNQ1 IC50 ≈ 1–10 μM; hKCNE2/KCNQ1 IC50 >10 μM (weaker inhibition)
Quantified Difference	46-fold selectivity for KCNE2 over KCNE1; 55-fold selectivity for KCNE2 over KCNE3; selectivity profile inverted versus chromanol 293B
Conditions	Whole-cell patch clamp in transiently transfected COS cells; concentration-response curves with rising bath concentrations

Why This Matters

This subunit selectivity enables researchers to pharmacologically isolate KCNE2/KCNQ1 contributions in mixed cell populations, a capability unavailable with non-selective IKs blockers.

• [1] Heitzmann D, Grahammer F, von Hahn T, Schmitt-Gräff A, Romeo E, Nitschke R, Gerlach U, Lang HJ, Verrey F, Barhanin J, Warth R. Heteromeric KCNE2/KCNQ1 potassium channels in the luminal membrane of gastric parietal cells. J Physiol. 2004 Dec 1;561(Pt 2):547-57. View Source
• [2] Lerche C, Seebohm G, Wagner CI, Scherer CR, Dehmelt L, Abitbol I, Gerlach U, Brendel J, Attali B, Busch AE. Molecular impact of MinK on the enantiospecific block of IKs by chromanols. Br J Pharmacol. 2000 Dec;131(8):1503-6. View Source

KCNE2 Subunit Selectivity Profile

In a notable divergence from its antagonist activity at KCNE2/KCNQ1, IKs124 functions as a selective activator of KCNQ1/KCNE1 (IKs) potassium channels. In HEK293 cells overexpressing KCNQ1/KCNE1, IKs124 enhanced IKs current in a dose-dependent manner across the 0.1–10 μM concentration range, achieving maximal current enhancement of approximately 60% at 10 μM . The activating effect became evident at 1 μM and reached steady-state enhancement within 5 minutes of application . Under identical assay conditions, IKs124 did not affect hERG (IKr) or Kir2.1 potassium channels, establishing a clean selectivity profile that distinguishes it from many reference IKs modulators which often exhibit cross-reactivity with these cardiac repolarization channels .

KCNE2 Subunit Selectivity

Head-to-head

46-fold over KCNE1/KCNQ1
55-fold over KCNE3/KCNQ1

Supports KCNE2-specific pathway dissection

hKCNE1/KCNQ1 and hKCNE3/KCNQ1 COS cell voltage-clamp

Evidence Dimension	Functional modulation of KCNQ1/KCNE1 current amplitude
Target Compound Data	Maximal IKs current enhancement ≈ 60% at 10 μM; effect onset at 1 μM within 5 minutes
Comparator Or Baseline	hERG channel: no effect detected; Kir2.1 channel: no effect detected
Quantified Difference	60% enhancement of IKs current versus no measurable effect on IKr (hERG) or inward rectifier (Kir2.1) currents
Conditions	HEK293 cells overexpressing KCNQ1/KCNE1; whole-cell patch clamp; 0.1–10 μM IKs124

Why This Matters

The subunit-dependent functional switch from blocker to activator provides a unique tool for probing structure-function relationships in KCNQ1 auxiliary subunit pharmacology.

Validated Gastric Acid Secretion Model

IKs124 belongs to the IKs (slow delayed rectifier potassium current) modulator class, whereas clinically used Class III antiarrhythmics such as dofetilide and the experimental compound E-4031 exert their effects through blockade of IKr (rapid delayed rectifier potassium current) mediated by hERG channels [1][2]. Dofetilide, a Vaughan Williams Class III agent, prolongs cardiac action potential duration by selective IKr inhibition and carries a well-documented proarrhythmic risk profile including torsades de pointes [1]. In contrast, IKs124's primary pharmacology centers on KCNE2/KCNQ1 channel blockade (IC50 8 nM) and KCNQ1/KCNE1 activation, with no detectable activity at hERG . This mechanistic divergence carries significant experimental implications: IKs124 modulates a repolarization reserve pathway distinct from the primary IKr target of dofetilide and E-4031, enabling researchers to interrogate IKs-specific contributions to cardiac electrophysiology without confounding IKr-mediated effects [2].

Functional Acid Secretion

Functional model context

Inhibited gastric acid secretion at 1 µM

Supports KCNE2/KCNQ1 role in parietal cell acid output

Isolated mouse gastric glands, H⁺ secretion rate measurement

Evidence Dimension	Primary molecular target and ion channel specificity
Target Compound Data	IKs124: KCNE2/KCNQ1 IC50 = 8 nM; KCNQ1/KCNE1 activator; no hERG effect
Comparator Or Baseline	Dofetilide: IKr (hERG) blocker, Vaughan Williams Class III; E-4031: IKr (hERG) blocker
Quantified Difference	Target class divergence: IKs modulator versus IKr blocker; IKs124 IC50 for KCNE2/KCNQ1 = 8 nM versus hERG IC50 >10 μM (no effect)
Conditions	Based on reported pharmacology from separate studies; IKs124 data from COS cell electrophysiology; dofetilide data from clinical pharmacology

Why This Matters

Procurement decisions for cardiac electrophysiology studies must account for IKs versus IKr pathway specificity; substituting IKs124 with an IKr blocker introduces a fundamentally different pharmacological intervention.

• [1] Pfizer Medical Information. TIKOSYN (dofetilide) Clinical Pharmacology. Mechanism of action: IKr blockade. View Source
• [2] Jost N, Virág L, Bitay M, Takács J, Lengyel C, Biliczki P, Nagy Z, Bogáts G, Lathrop DA, Papp JG, Varró A. Restricting excessive cardiac action potential and QT prolongation: a vital role for IKs in human ventricular muscle. Circulation. 2005 Sep 6;112(10):1392-9. View Source

IKs124 Shortens Action Potential Duration in Isolated Guinea Pig Atria at 1 μM with Frequency-Dependent Efficacy

In isolated guinea pig atrial preparations, IKs124 (1 μM) significantly shortened action potential duration (APD), with the effect becoming more pronounced at elevated pacing frequencies . This frequency-dependent APD shortening is consistent with IKs current enhancement under conditions of increased repolarization demand, a phenomenon known as repolarization reserve [1]. The observed APD shortening in native cardiac tissue contrasts with the APD-prolonging effects of IKr blockers such as dofetilide and E-4031, which typically extend repolarization and carry proarrhythmic liability [1]. The guinea pig atrial preparation represents a translational bridge between recombinant expression systems and intact cardiac tissue, providing functional validation of IKs124's IKs-enhancing activity in a physiologically relevant ex vivo model.

Evidence Dimension	Action potential duration modulation in native cardiac tissue
Target Compound Data	IKs124 (1 μM): significant APD shortening; more pronounced at higher pacing frequencies
Comparator Or Baseline	IKr blockers (dofetilide, E-4031): APD prolongation; proarrhythmic risk
Quantified Difference	Qualitatively opposite effect on APD: IKs124 shortens repolarization while IKr blockers prolong it
Conditions	Isolated guinea pig atrial preparations; ex vivo tissue electrophysiology; variable pacing frequencies

Why This Matters

This ex vivo tissue-level validation supports the translational relevance of IKs124 for cardiac repolarization studies and distinguishes it from IKr-targeting compounds that dominate the antiarrhythmic pharmacological landscape.

• [1] Jost N, Virág L, Bitay M, Takács J, Lengyel C, Biliczki P, Nagy Z, Bogáts G, Lathrop DA, Papp JG, Varró A. Restricting excessive cardiac action potential and QT prolongation: a vital role for IKs in human ventricular muscle. Circulation. 2005 Sep 6;112(10):1392-9. View Source

IKs124 Chemical and Physicochemical Properties Support Reproducible In Vitro Formulation and Handling

IKs124 possesses physicochemical properties that inform formulation strategies and batch-to-batch reproducibility expectations. The compound has a molecular weight of 350.48 Da (molecular formula C18H26N2O3S) and a calculated XlogP of 3.6, indicating moderate lipophilicity that balances membrane permeability with aqueous solubility considerations [1]. The absence of hydrogen bond donors (HBD = 0) and presence of five hydrogen bond acceptors (HBA = 5) are consistent with the N-butyl-N-ethanesulfonamide functional group appended to the chromanol scaffold [1][2]. Unlike peptide-based or highly polar channel modulators that present solubility or stability challenges, IKs124's small-molecule profile is amenable to standard DMSO-based stock preparation and dilution into physiological buffers for electrophysiological applications . Vendor-reported purity specifications (≥98% to 99.53% by HPLC) provide baseline quality assurance metrics for experimental replication .

Evidence Dimension	Physicochemical parameters relevant to handling and formulation
Target Compound Data	MW = 350.48 Da; XlogP = 3.6; HBD = 0; HBA = 5; formula C18H26N2O3S
Comparator Or Baseline	Not applicable — supporting characterization data only
Quantified Difference	N/A — physicochemical reference values for procurement and handling
Conditions	Calculated and experimentally verified parameters from authoritative chemical databases

Why This Matters

Documented physicochemical properties enable informed solvent selection, stock concentration planning, and troubleshooting for reproducible in vitro pharmacology experiments.

• [1] Therapeutic Target Database (TTD). Drug Information: IKs124 physicochemical properties. Accessed 2026. View Source
• [2] PubChem. Compound Summary: N-butyl-N-(6-cyano-2,2-dimethylchroman-4-yl)ethanesulfonamide. PubChem CID 15338746. View Source

IKs124 Recommended Applications

Preclinical Peptic Ulcer Research

Researchers investigating luminal potassium recycling in gastric parietal cells can deploy IKs124 as a subunit-selective pharmacological probe to inhibit KCNE2/KCNQ1 channels with an IC50 of 8 nM, while minimizing confounding effects on KCNE1- or KCNE3-containing channel populations [1]. The compound's 46-fold selectivity margin over KCNE1/KCNQ1 ensures that observed physiological effects can be attributed specifically to KCNE2/KCNQ1 blockade. This application is directly supported by the original characterization study that identified KCNE2 as the β-subunit of luminal KCNQ1 channels in parietal cells and proposed IKs124 as a lead compound for developing subunit-specific peptic ulcer therapeutics [1].

KCNE2-Dependent K⁺ Recycling in GI Epithelia

In cardiac electrophysiology research focused on IKs-mediated repolarization reserve, IKs124 offers a dual advantage: activation of KCNQ1/KCNE1 channels with up to 60% current enhancement at 10 μM in HEK293 expression systems , and validated ex vivo efficacy in shortening action potential duration in guinea pig atrial preparations at 1 μM with frequency-dependent characteristics . The absence of confounding hERG or Kir2.1 activity distinguishes IKs124 from many reference IKs modulators and enables clean interrogation of IKs-specific contributions to action potential morphology . This application scenario is particularly relevant for studies of long QT syndrome (LQT1/LQT5) pathophysiology and for evaluating IKs-targeted therapeutic strategies where repolarization reserve augmentation is desired without IKr-associated proarrhythmic liability [2].

LQT1 Channelopathy Research

IKs124, as a 293B-related chromanol derivative, serves as a critical comparator in SAR campaigns aimed at understanding how structural modifications to the chromanol scaffold influence subunit selectivity and functional modality [1]. The compound's distinct pharmacological fingerprint — potent KCNE2/KCNQ1 blockade (IC50 8 nM) coupled with KCNQ1/KCNE1 activation — provides a unique reference point for medicinal chemistry optimization efforts. Comparative analysis with parent chromanol 293B (IKs blocker with opposite subunit selectivity) and related analogs such as IKs224 and IKs420 enables systematic mapping of structure-selectivity relationships within this chemical series [3].

Bioanalytical Method Development & QC

Investigators characterizing the pharmacological properties of defined KCNQ1 auxiliary subunit combinations (KCNE1, KCNE2, KCNE3, KCNE4, KCNE5) can employ IKs124 as a discriminating pharmacological tool. The compound's >46-fold selectivity for KCNE2/KCNQ1 over KCNE1/KCNQ1 and 55-fold selectivity over KCNE3/KCNQ1, as established in COS cell electrophysiology, enables differential identification of KCNE2-containing channel complexes in heterologous expression systems and native tissue preparations [1]. This application supports both basic ion channel biophysics research and drug discovery programs targeting specific KCNQ1 auxiliary subunit assemblies implicated in disease [1].

Application

Selection Property

Validation Focus

Peptic ulcer model gastric acid secretion studies

KCNE2/KCNQ1 isoform selectivity

Acid secretion rate endpoint monitoring

GI epithelial KCNE2/KCNQ1 transport studies

KCNE2 vs KCNE3 subunit selectivity

Ion transport pathway interpretation

Cardiac KCNE2/KCNQ1 channelopathy phenotyping

KCNE2/KCNQ1 selectivity over KCNE1/KCNQ1

Mutant channel gating analysis context

Bioanalytical method development (LC-MS)

High-purity analytical standard characterization

Method reproducibility and quantification review

• [1] Heitzmann D, Grahammer F, von Hahn T, Schmitt-Gräff A, Romeo E, Nitschke R, Gerlach U, Lang HJ, Verrey F, Barhanin J, Warth R. Heteromeric KCNE2/KCNQ1 potassium channels in the luminal membrane of gastric parietal cells. J Physiol. 2004 Dec 1;561(Pt 2):547-57. View Source
• [2] Jost N, Virág L, Bitay M, Takács J, Lengyel C, Biliczki P, Nagy Z, Bogáts G, Lathrop DA, Papp JG, Varró A. Restricting excessive cardiac action potential and QT prolongation: a vital role for IKs in human ventricular muscle. Circulation. 2005 Sep 6;112(10):1392-9. View Source
• [3] Dedek K, Waldegger S. Colocalization of KCNQ1/KCNE channel subunits in the mouse gastrointestinal tract. Pflugers Arch. 2001;442(6):896-902. (PMC1665368, Figure 7). View Source